Cas no 545379-74-6 (2,4(1H,3H)-Pyrimidinedione,1-methyl-,2-oxime(9CI))
545379-74-6 structure
Product Name:2,4(1H,3H)-Pyrimidinedione,1-methyl-,2-oxime(9CI)
CAS No:545379-74-6
MF:C5H7N3O2
MW:141.127980470657
CID:941831
PubChem ID:45087895
Update Time:2025-04-19
2,4(1H,3H)-Pyrimidinedione,1-methyl-,2-oxime(9CI) Chemical and Physical Properties
Names and Identifiers
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- 2,4(1H,3H)-Pyrimidinedione,1-methyl-,2-oxime(9CI)
- 2-(Hydroxyamino)-1-methylpyrimidin-4(1H)-one
- 545379-74-6
-
- Inchi: 1S/C5H7N3O2/c1-8-3-2-4(9)6-5(8)7-10/h2-3,10H,1H3,(H,6,7,9)
- InChI Key: SGCHADGVDWESQG-UHFFFAOYSA-N
- SMILES: ONC1=NC(C=CN1C)=O
Computed Properties
- Exact Mass: 141.053826475g/mol
- Monoisotopic Mass: 141.053826475g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 209
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.2
- Topological Polar Surface Area: 64.9Ų
2,4(1H,3H)-Pyrimidinedione,1-methyl-,2-oxime(9CI) Related Literature
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
545379-74-6 (2,4(1H,3H)-Pyrimidinedione,1-methyl-,2-oxime(9CI)) Related Products
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